Cas no 110931-78-7 (4-(2,4-difluorophenyl)butanoic acid)

4-(2,4-Difluorophenyl)butanoic acid is a fluorinated aromatic carboxylic acid derivative with applications in pharmaceutical and agrochemical synthesis. Its structure, featuring a difluorophenyl group and a flexible butanoic acid side chain, makes it a versatile intermediate for constructing bioactive molecules. The electron-withdrawing fluorine atoms enhance reactivity in electrophilic substitutions, while the carboxyl group allows for further functionalization via esterification or amidation. This compound is valued for its stability, high purity, and compatibility with diverse synthetic routes. It is particularly useful in the development of fluorinated active ingredients, where its structural motifs contribute to improved metabolic stability and binding affinity in target molecules.

4-(2,4-difluorophenyl)butanoic acid structure

110931-78-7 structure

Product Name:4-(2,4-difluorophenyl)butanoic acid

CAS No:110931-78-7

MF:C₁₀H₁₀F₂O₂

MW:200.182010173798

MDL:MFCD06810482

CID:129025

PubChem ID:14368700

Update Time:2025-05-27

4-(2,4-difluorophenyl)butanoic acid Chemical and Physical Properties

Names and Identifiers

- Benzenebutanoic acid,2,4-difluoro-
- 2-(2,4-difluorophenyl)butanoic acid
- 2,4-DIFLUOROPHENYLBUTYRIC ACID
- Benzenebutanoic acid,2,4-difluoro
- 110931-78-7
- 4-(2,4-difluorophenyl)butyric acid
- 4-(2,4-DIFLUOROPHENYL)BUTANOIC ACID
- CS-0441170
- SCHEMBL6956901
- EN300-1846338
- MFCD06810482
- IFFOGNBDGRXWFK-UHFFFAOYSA-N
- 4-(2,4-difluorophenyl)butanoic acid
- MDL： MFCD06810482
- Inchi： 1S/C10H10F2O2/c11-8-5-4-7(9(12)6-8)2-1-3-10(13)14/h4-6H,1-3H2,(H,13,14)
- InChI Key： IFFOGNBDGRXWFK-UHFFFAOYSA-N
- SMILES： FC1C=C(C=CC=1CCCC(=O)O)F

Computed Properties

Exact Mass: 200.06500
Monoisotopic Mass: 200.06488588g/mol
Isotope Atom Count: 0
Hydrogen Bond Donor Count: 1
Hydrogen Bond Acceptor Count: 2
Heavy Atom Count: 14
Rotatable Bond Count: 4
Complexity: 197
Covalently-Bonded Unit Count: 1
Defined Atom Stereocenter Count: 0
Undefined Atom Stereocenter Count : 0
Defined Bond Stereocenter Count: 0
Undefined Bond Stereocenter Count: 0
XLogP3: 2.2
Topological Polar Surface Area: 37.3Å²

Experimental Properties

PSA: 37.30000
LogP: 2.37210

4-(2,4-difluorophenyl)butanoic acid Pricemore >>

Related Categories	No.	Product Name	Cas No.	Purity	Specification	Price	update time
Alichem	A019137080-1g	4-(2,4-Difluorophenyl)butanoic acid	110931-78-7	95%	1g	$572.22	2023-09-04
Alichem	A019137080-5g	4-(2,4-Difluorophenyl)butanoic acid	110931-78-7	95%	5g	$1715.64	2023-09-04
Enamine	EN300-1846338-0.05g	4-(2,4-difluorophenyl)butanoic acid	110931-78-7	95%	0.05g	$40.0	2023-09-19
Enamine	EN300-1846338-0.1g	4-(2,4-difluorophenyl)butanoic acid	110931-78-7	95%	0.1g	$60.0	2023-09-19
Enamine	EN300-1846338-0.25g	4-(2,4-difluorophenyl)butanoic acid	110931-78-7	95%	0.25g	$85.0	2023-09-19
Enamine	EN300-1846338-0.5g	4-(2,4-difluorophenyl)butanoic acid	110931-78-7	95%	0.5g	$133.0	2023-09-19
Enamine	EN300-1846338-1.0g	4-(2,4-difluorophenyl)butanoic acid	110931-78-7	95%	1g	$171.0	2023-06-02
Enamine	EN300-1846338-2.5g	4-(2,4-difluorophenyl)butanoic acid	110931-78-7	95%	2.5g	$271.0	2023-09-19
Enamine	EN300-1846338-5.0g	4-(2,4-difluorophenyl)butanoic acid	110931-78-7	95%	5g	$438.0	2023-06-02
Enamine	EN300-1846338-10.0g	4-(2,4-difluorophenyl)butanoic acid	110931-78-7	95%	10g	$772.0	2023-06-02